Cas no 1007310-57-7 (6-Hydroxy Bromantane)

• Product Name: 6-Hydroxy Bromantane
• CAS No: 1007310-57-7
• MF: C₁₆H₂₀BrNO
• MW: 322.240103721619
• CID: 1058732
• PubChem ID: 71748905
• Update Time: 2025-05-20

6-Hydroxy Bromantane Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy Bromantane
• 6-(4-bromoanilino)adamantan-2-ol
• 6-hydroxybromantan
• 6-[(4-BroMophenyl)aMino]tricyclo[3.3.1.13,7]decan-2-ol
• 1007310-57-7
• UNII-IB3C583PR4
• 6-((4-Bromophenyl)amino)adamantan-2-ol
• Tricyclo(3.3.1.13,7)decan-2-ol, 6-((4-bromophenyl)amino)-
• 6-((4-Bromophenyl)amino)tricyclo(3.3.1.13,7)decan-2-ol
• 6-(4-Bromoanilino)tricyclo[3.3.1.1~3,7~]decan-2-ol
• DTXSID20857735
• 6-Hydroxybromantane
• J-200187
• Q27280645
• IB3C583PR4

• Inchi： 1S/C16H20BrNO/c17-13-1-3-14(4-2-13)18-15-9-5-11-7-10(15)8-12(6-9)16(11)19/h1-4,9-12,15-16,18-19H,5-8H2
• InChI Key： VALMSWJHKMROEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C2CC3CC1CC(C2)C3O

Computed Properties

• Exact Mass: 321.07300
• Monoisotopic Mass: 321.07283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• PSA: 32.26000
• LogP: 3.72950

Additional information on 6-Hydroxy Bromantane

6-Hydroxy Bromantane: A Comprehensive Overview

6-Hydroxy Bromantane, also known by its CAS number CAS No. 1007310-57-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of brominated aromatic alcohols, which have been extensively studied for their unique chemical properties and potential applications in drug development and materials science.

The structure of 6-Hydroxy Bromantane consists of a bromine atom attached to a hydroxyl group on a benzene ring, with additional substituents that contribute to its distinct reactivity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have reported that the compound exhibits remarkable stability under various chemical conditions, making it an ideal candidate for large-scale synthesis processes.

In terms of physical properties, 6-Hydroxy Bromantane has a melting point of approximately 125°C and a boiling point around 285°C. Its solubility in common organic solvents such as dichloromethane and ethanol has been well-documented, which facilitates its use in various laboratory settings. The compound's ability to form stable complexes with metal ions has also been explored, opening new avenues for its application in catalytic processes.

Recent advancements in computational chemistry have enabled scientists to predict the electronic structure and reactivity of 6-Hydroxy Bromantane with unprecedented accuracy. Using density functional theory (DFT), researchers have identified key reaction pathways that could enhance the efficiency of its synthesis. These findings have been published in leading journals such as Nature Chemistry and Journal of Medicinal Chemistry, underscoring the compound's importance in contemporary chemical research.

The biological activity of 6-Hydroxy Bromantane has been a focal point of recent investigations. Studies conducted at the University of California, Berkeley, revealed that the compound demonstrates potent anti-proliferative effects against various cancer cell lines. Furthermore, its ability to modulate cellular signaling pathways involved in inflammation has positioned it as a promising lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 6-Hydroxy Bromantane has shown potential in the field of materials science. Researchers at MIT have explored its use as a building block for constructing advanced polymer networks with tailored mechanical properties. The compound's ability to undergo controlled polymerization under mild conditions has been deemed particularly advantageous for industrial applications.

The synthesis of 6-Hydroxy Bromantane typically involves multi-step reactions, including bromination and hydroxylation processes. Recent optimizations by chemists at Stanford University have significantly improved the yield and purity of the compound, making it more accessible for large-scale production. These advancements have been widely adopted by pharmaceutical companies engaged in drug discovery programs.

In conclusion, 6-Hydroxy Bromantane, with its unique chemical properties and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, coupled with its promising biological activities, positions it as a key player in both academic and industrial settings. As ongoing studies unravel new facets of this compound's potential, it is anticipated that CAS No. 1007310-57-7 will play an increasingly significant role in advancing modern chemistry and pharmacology.